Cas no 1159977-39-5 ((cis-9)-2-Hydroxy-2-methyl-octadecenoic Acid)

• Product Name: (cis-9)-2-Hydroxy-2-methyl-octadecenoic Acid
• CAS No: 1159977-39-5
• MF: C₁₉H₃₆O₃
• MW: 312.48734664917
• CID: 1059378
• PubChem ID: 46781828
• Update Time: 2025-04-20

(cis-9)-2-Hydroxy-2-methyl-octadecenoic Acid Chemical and Physical Properties

Names and Identifiers

• (cis-9)-2-Hydroxy-2-methyl-octadecenoic Acid
• (Z)-2-hydroxy-2-methyloctadec-9-enoic acid
• DTXSID30675942
• (9Z)-2-HYDROXY-2-METHYLOCTADEC-9-ENOIC ACID
• 1159977-39-5

• Inchi： 1S/C19H36O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19(2,22)18(20)21/h10-11,22H,3-9,12-17H2,1-2H3,(H,20,21)/b11-10-
• InChI Key： MMHLDKHVLCVJPB-KHPPLWFESA-N
• SMILES： OC(C(=O)O)(C)CCCCCC/C=C\CCCCCCCC

Computed Properties

• Exact Mass: 312.26600
• Monoisotopic Mass: 312.26644501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 15
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Boiling Point: 415.9±25.0 °C at 760 mmHg
• Flash Point: 178.1±40.7 °C
• PSA: 57.53000
• LogP: 5.46940

(cis-9)-2-Hydroxy-2-methyl-octadecenoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids